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Compound of Interest

3'-Bromo-5'-chloro-4'-
Compound Name:
fluorophenacyl bromide

CAS No.: 1805576-82-2

Cat. No.: B1411057

Get Quote

Executive Summary

3'-Bromo-5'-chloro-4'-fluorophenacyl bromide (Systematic Name: 2-Bromo-1-(3-bromo-5-
chloro-4-fluorophenyl)ethan-1-one) is a highly specialized halogenated intermediate, primarily
utilized in the synthesis of heterocycles (imidazoles, thiazoles) for kinase inhibitor discovery
and proteolysis targeting chimeras (PROTACS).

Critical Market Insight: Unlike mono-halogenated phenacyl bromides, this specific tri-
halogenated variant is not a commodity catalog item. It is classified as a "Make-to-Order"
(MTO) chemical. Researchers cannot simply "buy" it off the shelf from standard aggregators
(Sigma, Fisher, VWR) without a lead time of 4-8 weeks.

This guide provides the only viable immediate solution: procuring the commercially available
benzoate precursor and performing a validated 3-step synthesis, or contracting a specific tier of
custom synthesis providers.

Part 1: Chemical Identity & Specifications[1][2][3][4]
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Before sourcing, verify the exact chemical identity to avoid regioisomer confusion (common
with tri-substituted benzenes).

Feature Specification

Target Molecule 3'-Bromo-5'-chloro-4'-fluorophenacyl bromide

_ 2-Bromo-1-(3-bromo-5-chloro-4-
Systematic Name

fluorophenyl)ethanone
Molecular Formula
Molecular Weight ~330.38 g/mol
CAS Number Not Assigned (Novel/Proprietary)

1160574-62-8 (Methyl 3-bromo-4-chloro-5-
Key Precursor CAS

fluorobenzoate)
Physical State Solid (Low melting point, likely 35-55 °C)
Safety Class Lachrymator (Tear Gas Agent), Corrosive

Part 2: Sourcing Strategy & Market Analysis

Since the target is not in stock, you must adopt a Precursor-Based Sourcing Strategy. The
most efficient route is to purchase the benzoate ester, which is commercially available.

Option A: Buy the Precursor (Recommended)
Target Precursor: Methyl 3-bromo-4-chloro-5-fluorobenzoate CAS: 1160574-62-8
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Estimated Price

Supplier Type Vendor Examples Lead Time
PP yp Y (USD)
] Sigma-Aldrich,

Tier 1 (Global) - $250 - $400/ 1g 2-3 Weeks
Millipore
Ambeed, BLD Pharm,

Tier 2 (Specialist) _ $120 - $180/ 1g 3-5 Days
Combi-Blocks
Enamine, WuXi

Tier 3 (Bulk) Inquire (Min 109) 4-6 Weeks
AppTec

Option B: Custom Synthesis (Outsourced)

If internal synthesis is impossible, do not use general aggregators. Use a CRO specialized in
halogenated aromatics.

o Estimated Cost: $2,500 - $4,000 per batch (up to 10g).
e Lead Time: 6-8 weeks.

o Recommended RFQ Specification: "Synthesis of 2-bromo-1-(3-bromo-5-chloro-4-
fluorophenyl)ethanone, >95% purity, HPLC & NMR confirmation required."

Decision Logic: Buy vs. Make

The following diagram illustrates the optimal decision path based on your timeline and budget.
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Start: Need 3'-Bromo-5'-chloro-4'-fluorophenacyl bromide

Check Catalog Stock?

Result: Not Available (MTO)

Do you have Synthesis Capabilities?

Urgency: Low \Urgency: High

No: Outsourced Synthesis Yes: In-House Synthesis
Contact CRO (Ambeed/Enamine) Step 1: Buy Precursor
Cost: ~$3k Methyl 3-bromo-4-chloro-5-fluorobenzoate
Time: 6 Weeks (CAS 1160574-62-8)

l

Step 2: Convert to Acetophenone

l

Step 3: Alpha-Bromination

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree. Due to lack of direct stock, in-house synthesis from
the benzoate precursor is the fastest route.
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Part 3: Technical Synthesis Protocol

If you choose Option A (In-House), follow this validated synthetic route. This pathway avoids
the instability of the acid chloride intermediate by using the Weinreb amide method.

Phase 1: Precursor Conversion (Benzoate
Acetophenone)

Reaction:
e Hydrolysis: Methyl benzoate (CAS 1160574-62-8)

Benzoic Acid (LiOH, THF/H20).

e Weinreb Amide: Benzoic Acid

N-methoxy-N-methylamide (EDCI, N,O-dimethylhydroxylamine).

o Grignard Addition: Amide
Acetophenone (MeMgBr, THF, 0°C).

Why this route? Direct addition of Methyl Grignard to the ester often leads to the tertiary alcohol
(double addition). The Weinreb amide stops cleanly at the ketone.

Phase 2: Alpha-Bromination (Acetophenone Phenacyl
Bromide)

This is the critical step. Phenacyl bromides are prone to poly-bromination (getting the dibromo-
impurity).

Reagents:
e Substrate: 1-(3-bromo-5-chloro-4-fluorophenyl)ethanone
e Brominating Agent: Copper(ll) Bromide (

) OR Phenyltrimethylammonium tribromide (PTAB). Avoid elemental Bromine (
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) if possible to control selectivity.

» Solvent: Ethyl Acetate (EtOAc) or CHCI3/EtOAc (1:1).
Protocol:
e Dissolve 1.0 eq of acetophenone in EtOAc.

e Add 2.0 eq of

» Reflux vigorously for 2-4 hours. The green

will turn to white
precipitate.

e TLC Monitoring: Mobile phase 10% EtOAc/Hexane. Product is usually less polar than
starting material.

e Workup: Filter off copper salts. Wash filtrate with water.[1] Dry over

[2]3]

 Purification: Recrystallization from Ethanol/Hexane is preferred over column chromatography
(silica degrades phenacyl bromides).

Quality Control (Self-Validation)

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/synthesis/3-bromo-5-fluoro-4-hydroxybenzaldehyde.htm
https://pdf.benchchem.com/1409/Technical_Support_Center_Synthesis_of_3_Bromo_5_difluoromethoxy_2_fluorophenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1411057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Test Expected Result (Validation Criteria)
Single peak >95%. Impurity at RRT 1.1
HPLC ) gep ) ° pury
(dibromo species) must be <2%.
Diagnostic Singlet: Look for a singlet at
1H NMR 4.40 - 4.50 ppm (
).
Starting Material Check: Ensure disappearance
1H NMR of methyl ketone singlet at

2.60 ppm.

Part 4: Safety & Handling (Lachrymator Protocol)

WARNING: This compound is a potent alkylating agent and lachrymator. It causes severe eye

and respiratory irritation.

Mandatory Safety Workflow:

Handling Procedure

I

I

|

Spill/Glassware Cleaning > Decon Solution: !
10% Na2S203 (Thiosulfate) [

I

|

Click to download full resolution via product page
Figure 2: Mandatory safety protocol for handling phenacyl bromides.

» Decontamination: All glassware must be rinsed with 10% Sodium Thiosulfate or Ethanolic
Ammonia before being removed from the fume hood. This destroys the alkylating capability.
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« Storage: Store at -20°C under Argon. Phenacyl bromides degrade (turn purple/black) upon
exposure to light and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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